N-[4-methyl-2-(3-oxo-4H-quinoxalin-2-yl)phenyl]acetamide

• IUPAC Name: N-[4-methyl-2-(3-oxo-4H-quinoxalin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C17H15N3O2/c1-10-7-8-13(18-11(2)21)12(9-10)16-17(22)20-15-6-4-3-5-14(15)19-16/h3-9H,1-2H3,(H,18,21)(H,20,22)
• InChI Key: KCMPJOZYLYPREI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C)C2=NC3=CC=CC=C3NC2=O
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

“N-[4-methyl-2-(3-oxo-4H-quinoxalin-2-yl)phenyl]acetamide” is a derivative of quinoxaline, a nitrogen-containing heterocyclic compound. Quinoxaline and its derivatives have many pharmaceutical and industrial applications. They can be synthesized using green chemistry principles.

Synthesis Analysis

Quinoxaline can be synthesized through the spontaneous condensation between o-phenylene diamines and 1,2-dicarbonyl compounds. In a specific synthesis of a related [1,2,4]triazolo[4,3-a]quinoxaline derivative, aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol was used.

Molecular Structure Analysis

The molecular structure of “N-[4-methyl-2-(3-oxo-4H-quinoxalin-2-yl)phenyl]acetamide” is represented by the linear formula C17H14F3N3O2. It has a molecular weight of 349.315.

Future Directions

Quinoxaline and its derivatives have shown potential in a wide range of applications, from pharmaceuticals to industrial uses. The study of quinoxaline as a core unit has been ongoing from the year 2002 to 2020. This paves the way for further development of drug discovery in the wide spectrum of its biological importance.